Cas no 1487074-67-8 (1-cyano-3-phenylcyclobutane-1-carboxylic acid)

• Product Name: 1-cyano-3-phenylcyclobutane-1-carboxylic acid
• CAS No: 1487074-67-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5180479
• PubChem ID: 65016812
• Update Time: 2025-05-20

1-cyano-3-phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-cyano-3-phenyl-
• 1-cyano-3-phenylcyclobutane-1-carboxylic acid

• Inchi： 1S/C12H11NO2/c13-8-12(11(14)15)6-10(7-12)9-4-2-1-3-5-9/h1-5,10H,6-7H2,(H,14,15)
• InChI Key： JCYJYOZFLJTXRM-UHFFFAOYSA-N
• SMILES： C1(C#N)(C(O)=O)CC(C2=CC=CC=C2)C1

Additional information on 1-cyano-3-phenylcyclobutane-1-carboxylic acid

Research Briefing on 1-cyano-3-phenylcyclobutane-1-carboxylic acid (CAS: 1487074-67-8) in Chemical Biology and Pharmaceutical Applications

1-cyano-3-phenylcyclobutane-1-carboxylic acid (CAS: 1487074-67-8) is a cyclobutane derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a cyano group and a carboxylic acid moiety on a phenyl-substituted cyclobutane ring, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-cyano-3-phenylcyclobutane-1-carboxylic acid as a scaffold for designing inhibitors of the enzyme dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes therapeutics. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity, with improved metabolic stability compared to earlier generations of DPP-4 inhibitors. The presence of the cyano group was found to enhance binding affinity through specific interactions with the enzyme's active site.

Another significant application was reported in a 2024 Nature Chemical Biology paper, where 1-cyano-3-phenylcyclobutane-1-carboxylic acid was used as a building block for the development of covalent inhibitors targeting KRAS G12C, a common oncogenic mutation in various cancers. The rigid cyclobutane core provided optimal spatial orientation for the warhead to engage with the target cysteine residue, while the phenyl ring contributed to improved cell permeability. This research highlights the compound's potential in addressing challenging therapeutic targets.

From a synthetic chemistry perspective, recent advances in the preparation of 1-cyano-3-phenylcyclobutane-1-carboxylic acid have been reported. A 2023 Organic Letters publication described a novel photochemical [2+2] cycloaddition approach that improved the yield and enantioselectivity of the synthesis. This methodological development is particularly important as it addresses previous challenges in accessing enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry often determines biological activity.

The physicochemical properties of 1-cyano-3-phenylcyclobutane-1-carboxylic acid have also been the subject of recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2024) have provided insights into the compound's conformational preferences and electronic properties. These studies reveal that the cyclobutane ring adopts a slightly puckered conformation, with the cyano and carboxyl groups in a pseudo-axial orientation, which may influence its interactions with biological targets.

Looking forward, 1-cyano-3-phenylcyclobutane-1-carboxylic acid continues to attract interest as a privileged structure in medicinal chemistry. Its combination of synthetic accessibility, structural rigidity, and functional group diversity makes it particularly valuable for fragment-based drug discovery. Current research efforts are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. As the understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.